Cas no 1269152-45-5 (6-Amino-5-chloropyridine-3-sulfonamide)

• Product Name: 6-Amino-5-chloropyridine-3-sulfonamide
• CAS No: 1269152-45-5
• MF: C₅H₆ClN₃O₂S
• MW: 207.638038158417
• MDL: MFCD18380765
• CID: 5178121
• Update Time: 2025-05-21

6-Amino-5-chloropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-chloropyridine-3-sulfonamide
• 3-Pyridinesulfonamide, 6-amino-5-chloro-
• 6-Amino-5-chloropyridine-3-sulfonamide

• MDL： MFCD18380765
• Inchi： 1S/C5H6ClN3O2S/c6-4-1-3(12(8,10)11)2-9-5(4)7/h1-2H,(H2,7,9)(H2,8,10,11)
• InChI Key： LSGYCKCADYHOLN-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(=C1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: -0.3
• Topological Polar Surface Area: 107

Additional information on 6-Amino-5-chloropyridine-3-sulfonamide

Recent Advances in the Study of 6-Amino-5-chloropyridine-3-sulfonamide (CAS: 1269152-45-5)

6-Amino-5-chloropyridine-3-sulfonamide (CAS: 1269152-45-5) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of enzyme inhibition and drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its pharmacological properties and potential applications in disease treatment.

The synthesis of 6-Amino-5-chloropyridine-3-sulfonamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm the compound's structure and purity. These methodological advancements have facilitated more reliable and reproducible production of the compound, which is critical for further pharmacological evaluations.

One of the most promising aspects of 6-Amino-5-chloropyridine-3-sulfonamide is its inhibitory activity against carbonic anhydrase enzymes. Carbonic anhydrases are involved in various physiological processes, and their dysregulation is associated with diseases such as glaucoma, epilepsy, and cancer. Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific carbonic anhydrase isoforms, suggesting its potential as a lead compound for the development of novel therapeutics.

In addition to its enzyme inhibitory properties, 6-Amino-5-chloropyridine-3-sulfonamide has shown antimicrobial activity against a range of bacterial and fungal pathogens. This broad-spectrum activity makes it a candidate for further investigation in the context of antibiotic resistance, a growing global health concern. Researchers are particularly interested in its mechanism of action, which appears to differ from that of existing sulfonamide antibiotics, potentially offering a new avenue for drug development.

Despite these promising findings, challenges remain in the development of 6-Amino-5-chloropyridine-3-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent research has begun to explore these aspects, with initial results indicating that structural modifications may enhance the compound's pharmacokinetic profile without compromising its biological activity.

In conclusion, 6-Amino-5-chloropyridine-3-sulfonamide (CAS: 1269152-45-5) represents a promising scaffold for the development of new therapeutic agents targeting a variety of diseases. Its dual role as an enzyme inhibitor and antimicrobial agent underscores its versatility and potential impact in medicinal chemistry. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline to fully realize its therapeutic potential.